Cas no 85976-13-2 (1,3-Dioxole, 4,5-dimethyl-)

• Product Name: 1,3-Dioxole, 4,5-dimethyl-
• CAS No: 85976-13-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 662837
• PubChem ID: 13058524
• Update Time: 2025-04-19

1,3-Dioxole, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxole, 4,5-dimethyl-
• 4,5-dimethyl-1,3-dioxole
• DTXSID00516691
• 4,5-dimethyl-1,3-dioxol
• 85976-13-2
• SCHEMBL8258734
• 4,5-Dimethyl-2H-1,3-dioxole

• Inchi： 1S/C5H8O2/c1-4-5(2)7-3-6-4/h3H2,1-2H3
• InChI Key： TVGGZQXYTIPHSN-UHFFFAOYSA-N
• SMILES： O1COC(C)=C1C

Computed Properties

• Exact Mass: 100.052429494g/mol
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų